Cas no 115150-58-8 (2-(3,5-Dichloro-4-hydroxyphenyl)ethanol)

2-(3,5-Dichloro-4-hydroxyphenyl)ethanol structure

115150-58-8 structure

Product Name:2-(3,5-Dichloro-4-hydroxyphenyl)ethanol

CAS No:115150-58-8

Molecular Formula:C₈H₈Cl₂O₂

Molecular Weight:207.05392074585

CID:2150769

2-(3,5-Dichloro-4-hydroxyphenyl)ethanol Properties

Names and Identifiers

- 2-(3,5-dichloro-4-hydroxyphenyl)ethanol
- HHBCXDGBMINMHS-UHFFFAOYSA-N
- Benzeneethanol, 3,5-dichloro-4-hydroxy-
- 2,6-Dichloro-4-(2-hydroxy-ethyl)-phenol
- InChIKey： HHBCXDGBMINMHS-UHFFFAOYSA-N
- Inchi： 1S/C8H8Cl2O2/c9-6-3-5(1-2-11)4-7(10)8(6)12/h3-4,11-12H,1-2H2
- SMILES： ClC1C(=C(C=C(C=1)CCO)Cl)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Heavy Atom Count: 12
Complexity: 131
Topological Polar Surface Area: 40.5

2-(3,5-Dichloro-4-hydroxyphenyl)ethanol Related Literature

1. Pressure dependent magnetic, AC susceptibility and electrical properties of Nd7Pd3

Pramod Kumar,Puneet Jain,Rachana Kumar RSC Adv., 2015,5, 58928-58935
2. Probing the structures and bonding of size-selected boron and doped-boron clusters

Tian Jian,Si-Dian Li,Alexander I. Boldyrev,Jun Li,Lai-Sheng Wang Chem. Soc. Rev., 2019,48, 3550-3591
3. First hypervalent iodine(iii)-catalyzed C–N bond forming reaction: catalytic spirocyclization of amides to N-fused spirolactams

Toshifumi Dohi,Akinobu Maruyama,Yutaka Minamitsuji,Naoko Takenaga,Yasuyuki Kita Chem. Commun., 2007, 1224-1226
4. Use of combined shear and pressure acoustic waves to study interfacial and bulk viscoelastic effects in aqueous polymeric gels and the influence of electrode potentials

Faraday Discuss., 1997,107, 177-196
5. Fabrication of the graphene honeycomb structure as a scaffold for the study of cell growth

Shengyan Yin,Peng Chen,Hang Sun,Kai Sun,Yilun Wu,Chenyang Shi,Yuejian He,Yunhao Fu,Xingyuan Guo New J. Chem., 2018,42, 6299-6304
6. Control of the ratio of functional and non-functional ligands in clusters of the type Zr6O4(OH)4(carboxylate)12 for their use as building blocks for inorganic–organic hybrid polymers†‡

Franz René Kogler,Myhedin Jupa,Michael Puchberger,Ulrich Schubert J. Mater. Chem., 2004,14, 3133-3138
7. Room temperature ionic liquid as solvent for in situ Pd/H formation: hydrogenation of carbon–carbon double bonds

Benjamin C. M. Martindale,Dzianis Menshykau,Sven Ernst,Richard G. Compton Phys. Chem. Chem. Phys., 2013,15, 1188-1197
8. Communication. Use of a boosted glow-discharge source with a polychromator for metal analysis

Analyst, 1978,103, 887-890
9. Emerging graphene derivatives as active 2D coordination platforms for single-atom catalysts

Dagmar Zaoralová,Miroslav Medveď Nanoscale, 2022,14, 13490-13499
10. A rich structural chemistry in π-conjugated hydroisocyanurates: layered structures of A2B(H2C3N3O3)4·nH2O (A = K, Rb, Cs; B = Mg, Ca; n = 4, 10) with high ultraviolet transparency and strong optical anisotropy†

Kaijin Kang,Jian Tang,Qian Huang,Wenlong Yin,Zheshuai Lin,Mingjun Xia Dalton Trans., 2019,48, 9048-9052

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